Cas no 10185-45-2 (2-(3-nitrocarbazol-9-yl)ethanol)
10185-45-2 structure
Product Name:2-(3-nitrocarbazol-9-yl)ethanol
CAS No:10185-45-2
MF:C14H12N2O3
MW:256.256683349609
CID:1131301
PubChem ID:1918739
Update Time:2025-04-20
2-(3-nitrocarbazol-9-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-nitrocarbazol-9-yl)ethanol
- 2-(3-nitro-9H-carbazol-9-yl)ethanol
- ZINC02298991
- AC1LZCGL
- SureCN1128303
- Oprea1_629192
- MLS001029694
- STOCK2S-15525
- CTK0G7953
- MolPort-000-823-087
- 2-(3-nitro-9H-carbazol-9-yl)ethanol; ZINC02298991; AC1LZCGL; SureCN1128303; Oprea1_629192; MLS001029694; STOCK2S-15525; CTK0G7953; MolPort-000-823-087;
- SMR000427062
- SCHEMBL1128303
- 9H-Carbazole-9-ethanol, 3-nitro-
- 2-(3-NITRO-9H-CARBAZOL-9-YL)ETHAN-1-OL
- AKOS003654102
- 10185-45-2
- DTXSID50365616
- 2-(3-nitro-9-carbazolyl)ethanol
- BDBM45727
- cid_1918739
- CHEMBL1426864
- 3-nitro-9-(hydroxyethyl)carbazole
- 2-(3-Nitro-carbazol-9-yl)-ethanol
- HMS2809F19
- STL329157
-
- Inchi: 1S/C14H12N2O3/c17-8-7-15-13-4-2-1-3-11(13)12-9-10(16(18)19)5-6-14(12)15/h1-6,9,17H,7-8H2
- InChI Key: FRRVCIIYVGIPQJ-UHFFFAOYSA-N
- SMILES: OCCN1C2C=CC=CC=2C2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 256.08486
- Monoisotopic Mass: 256.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 68.3
- LogP: 3.21820
2-(3-nitrocarbazol-9-yl)ethanol Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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